N,N-dimethyl-N'-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine

• Molecular Formula: C15H15N3S2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 4-N,4-N-dimethyl-1-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzene-1,4-diamine
• InChI: InChI=1S/C15H15N3S2/c1-18(2)12-7-5-11(6-8-12)16-15-17-13(10-20-15)14-4-3-9-19-14/h3-10H,1-2H3,(H,16,17)
• InChI Key: YMOZUBBSSWTYFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=CS3

Description

N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine: is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the thiazole ring: This can be achieved by reacting a thiophene derivative with appropriate reagents to form the thiazole ring.

Coupling with benzene-1,4-diamine: The thiazole derivative is then coupled with benzene-1,4-diamine under specific conditions to form the desired compound.

Dimethylation: The final step involves the dimethylation of the amine groups to obtain N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene and thiazole rings.

Reduction: Reduction reactions can target the nitro groups if present, converting them to amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Halogenating agents like bromine or chlorine can be used for electrophilic substitution, while nucleophilic substitution may involve reagents like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce primary or secondary amines.

Scientific Research Applications

Chemistry

In chemistry, N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound can be used as a probe to study enzyme interactions and binding affinities. Its ability to interact with various biological targets makes it a valuable tool in biochemical assays.

Medicine

Medicinally, this compound has potential applications as a therapeutic agent. Its structure suggests it could interact with specific receptors or enzymes, making it a candidate for drug development.

Industry

In industry, N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine can be used in the development of new materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to fit into specific binding sites, where it can either inhibit or activate the target. This interaction can trigger a cascade of biochemical events, leading to the desired therapeutic or biological effect.

Comparison with Similar Compounds

Similar Compounds

N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine: shares similarities with other thiazole and thiophene derivatives, such as:

Uniqueness

What sets N,N-dimethyl-N’-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine apart is its combined structure of thiazole, thiophene, and benzene rings, along with the dimethylamine groups. This unique combination provides distinct chemical and biological properties, making it a versatile compound for various applications.